Cas no 14964-03-5 (3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one)
14964-03-5 structure
Product Name:3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
CAS No:14964-03-5
MF:C18H22O3
MW:286.365485668182
CID:1065325
PubChem ID:124307604
Update Time:2025-04-20
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one Chemical and Physical Properties
Names and Identifiers
-
- 3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
- 3,14-Dihydroxy 14
- 14964-03-5
- 3,14-Dihydroxy 14beta-Estra-1,3,5(10)-trien-17-one
- A-Estra-1,3,5(10)-trien-17-one
- DB-228417
- (8R,9S,13S,14S)-3,14-dihydroxy-13-methyl-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-17-one
-
- Inchi: 1S/C18H22O3/c1-17-8-6-14-13-4-3-12(19)10-11(13)2-5-15(14)18(17,21)9-7-16(17)20/h3-4,10,14-15,19,21H,2,5-9H2,1H3/t14-,15-,17-,18+/m1/s1
- InChI Key: AEJPUEILJPVYOZ-AHCXZYCDSA-N
- SMILES: O[C@]12CCC([C@@]1(C)CC[C@@H]1C3C=CC(=CC=3CC[C@@H]21)O)=O
Computed Properties
- Exact Mass: 286.15689456g/mol
- Monoisotopic Mass: 286.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 57.5Ų
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D446465-10mg |
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one |
14964-03-5 | 10mg |
$ 9225.00 | 2023-04-17 | ||
| TRC | D446465-25mg |
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one |
14964-03-5 | 25mg |
$ 11274.00 | 2023-04-17 | ||
| TRC | D446465-50mg |
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one |
14964-03-5 | 50mg |
$ 14683.00 | 2023-04-17 |
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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